Cas no 66300-15-0 (4-(三氟甲基)苯基硫代氯甲酸酯)

• Product Name: 4-(三氟甲基)苯基硫代氯甲酸酯
• CAS No: 66300-15-0
• MF: C₈H₄ClF₃OS
• MW: 240.629970550537
• CID: 2950769
• PubChem ID: 20312816
• Update Time: 2025-04-21

4-(三氟甲基)苯基硫代氯甲酸酯 Chemical and Physical Properties

Names and Identifiers

• 4-(三氟甲基)苯基硫代氯甲酸酯
• SCHEMBL11579428
• OEIPZBWLOIUORC-UHFFFAOYSA-N
• 66300-15-0
• O-(4-(Trifluoromethyl)phenyl) carbonochloridothioate
• O-[4-(trifluoromethyl)phenyl] chloromethanethioate

• Inchi： 1S/C8H4ClF3OS/c9-7(14)13-6-3-1-5(2-4-6)8(10,11)12/h1-4H
• InChI Key： OEIPZBWLOIUORC-UHFFFAOYSA-N
• SMILES： ClC(OC1C=CC(C(F)(F)F)=CC=1)=S

Computed Properties

• Exact Mass: 239.9623481g/mol
• Monoisotopic Mass: 239.9623481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes